Cas no 861238-44-0 (5-(2-Chlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(2-Chlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 861238-44-0
• MF: C₁₄H₈ClN₃O₃
• MW: 301.684621810913
• MDL: MFCD03885006
• CID: 857427
• PubChem ID: 926652
• Update Time: 2025-05-23

5-(2-Chlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• AKOS003338767
• MFCD03885006
• SCHEMBL16592585
• CS-0213501
• BS-23288
• A863302
• 861238-44-0
• DTXSID40358956
• STK321537

• MDL： MFCD03885006
• Inchi： 1S/C14H8ClN3O3/c15-12-4-2-1-3-11(12)14-16-13(17-21-14)9-5-7-10(8-6-9)18(19)20/h1-8H
• InChI Key： VAJPOGWNCSNRAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC(C2C=CC(=CC=2)[N+](=O)[O-])=NO1

Computed Properties

• Exact Mass: 301.02500
• Monoisotopic Mass: 301.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.74000
• LogP: 4.48840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(2-Chlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole

Comprehensive Overview of 5-(2-Chlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole (CAS No. 861238-44-0)

The compound 5-(2-Chlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole (CAS No. 861238-44-0) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. As a derivative of the 1,2,4-oxadiazole family, this compound features a five-membered ring containing two nitrogen atoms and one oxygen atom, substituted with a 2-chlorophenyl group at the 5-position and a 4-nitrophenyl group at the 3-position. The presence of these functional groups contributes to its distinct chemical reactivity and physical characteristics, making it a subject of interest for researchers exploring novel materials and bioactive molecules.

In the context of current scientific trends, 5-(2-Chlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole is often discussed in relation to its potential role in pharmaceutical research and material science. With the growing demand for new drug candidates and advanced functional materials, researchers are increasingly investigating the properties of heterocyclic compounds like this one. The nitrophenyl and chlorophenyl substituents are known to influence electronic distribution within the molecule, which can be crucial for applications in organic electronics or as a fluorescence probe. These aspects align with popular search queries such as "heterocyclic compounds in drug discovery" and "nitrophenyl derivatives applications," reflecting the compound's relevance in contemporary research.

The synthesis of 5-(2-Chlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole typically involves cyclization reactions between appropriate precursors, such as amidoximes and carboxylic acid derivatives. This process has been optimized to achieve high yields and purity, which is essential for its use in further studies. Analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize the compound, ensuring its structural integrity. Such detailed characterization is critical for researchers who frequently search for "CAS No. 861238-44-0 synthesis" or "oxadiazole derivatives characterization methods."

Beyond its chemical properties, 5-(2-Chlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has also been explored for its potential biological activities. Preliminary studies suggest that similar 1,2,4-oxadiazole derivatives exhibit antimicrobial, anti-inflammatory, or anticancer properties, though further research is needed to confirm these effects for this specific compound. This aligns with the increasing public and scientific interest in "bioactive heterocyclic compounds" and "nitrophenyl-based therapeutics," topics that frequently appear in academic literature and online discussions.

From a material science perspective, the electron-withdrawing nature of the nitrophenyl group and the steric effects of the chlorophenyl moiety make this compound a candidate for use in organic semiconductors or nonlinear optical materials. These applications are particularly relevant given the current focus on sustainable and efficient technologies, as seen in search trends like "organic electronic materials 2023" and "advanced functional molecules." Researchers are actively investigating how modifications to the 1,2,4-oxadiazole core can tailor its properties for specific technological needs.

In summary, 5-(2-Chlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole (CAS No. 861238-44-0) represents a versatile and intriguing compound with broad potential across multiple disciplines. Its unique structural features, combined with the growing interest in heterocyclic chemistry, position it as a valuable subject for ongoing and future research. Whether in the context of drug development, material innovation, or fundamental chemical studies, this compound continues to capture the attention of scientists and industry professionals alike.